Cas no 1017458-51-3 (1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile)

• Product Name: 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile
• CAS No: 1017458-51-3
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• CID: 5265769
• Update Time: 2025-06-08

1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile
• 3-Pyrrolidinecarbonitrile, 1-(3-chloro-4-fluorophenyl)-5-oxo-
• 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile

• Inchi： 1S/C11H8ClFN2O/c12-9-4-8(1-2-10(9)13)15-6-7(5-14)3-11(15)16/h1-2,4,7H,3,6H2
• InChI Key： LGPAFAXFONLPFD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(CC(C#N)C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1

Additional information on 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile

Introduction to 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile (CAS No. 1017458-51-3)

1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile, identified by its CAS number 1017458-51-3, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the oxopyrrolidine and nitrile functional groups, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure is characterized by a pyrrolidine core, which is a common motif in bioactive molecules. The pyrrolidine ring is particularly interesting because it can serve as a privileged scaffold in drug design, offering both rigidity and flexibility. The nitrile group at the 3-position introduces a polar moiety that can enhance solubility and binding affinity to biological targets. Additionally, the chloro and fluoro substituents on the phenyl ring are known to modulate electronic properties and metabolic stability, making them valuable in optimizing pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these pathways, enzymes involved in cancer metabolism have become a hot area of investigation. 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile has shown promise as a lead compound in this context. Studies have demonstrated that molecules with similar structural motifs can interact with key enzymes such as pyruvate kinase M2 (PKM2), which is overexpressed in many cancer types. The ability to inhibit such enzymes could lead to novel antitumor therapies by disrupting cancer cell metabolism.

The synthesis of 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile involves multi-step organic transformations that highlight the synthetic ingenuity of modern pharmaceutical chemistry. Key steps include the introduction of the oxopyrrolidine ring through cyclization reactions, followed by functional group transformations to incorporate the chloro and fluoro substituents. The nitrile group is typically introduced via cyanation reactions, which can be achieved through various methods such as lithiation followed by treatment with trimethylsilyl cyanide (TMSCN). These synthetic strategies underscore the importance of robust methodologies in constructing complex molecular architectures.

Evaluation of the pharmacological properties of 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile has revealed several intriguing characteristics. In vitro studies have shown that this compound exhibits potent activity against various cancer cell lines, with particular efficacy against triple-negative breast cancer (TNBC) cells. The mechanism of action appears to involve inhibition of PKM2, leading to reduced aerobic glycolysis—a hallmark of cancer metabolism. Furthermore, preliminary data suggest that the compound induces apoptosis in cancer cells while sparing normal cells, indicating a promising therapeutic window.

The impact of fluorine substitution on the phenyl ring cannot be overstated. Fluorine atoms are known to influence both pharmacokinetic and pharmacodynamic properties of drug candidates. In this case, the fluorine at position 4 enhances metabolic stability by preventing rapid deactivation through hydrolysis or oxidation. Additionally, fluorine atoms can increase binding affinity by participating in favorable interactions with biological targets, such as hydrogen bonding or π-stacking interactions. These effects make fluorinated compounds highly desirable in drug development pipelines.

The role of computational chemistry in optimizing 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile

In conclusion, 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carbonitrile